Cas no 81-50-5 (1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione)

• Product Name: 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione
• CAS No: 81-50-5
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• MDL: MFCD00001221
• CID: 728926
• PubChem ID: 66480
• Update Time: 2025-06-07

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-amino-4-bromo-2-methyl-
• 1-amino-4-bromo-2-methylanthracene-9,10-dione
• 1-AMINO-4-BROMO-2-METHYLANTHRAQUINONE
• 1-amino-2-methyl-4-bromoanthraquinone
• 1-Amino-4-brom-2-methyl-anthrachinon
• 1-amino-4-bromo-2-methyl-9,10-anthracenedione
• 9,10-Anthracenedione,1-amino-4-bromo-2-methyl
• Anthraquinone,1-amino-4-bromo-2-methyl
• 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione
• 1-Amino-4-bromo-2-methyl-9,10-anthracenedione (ACI)
• Anthraquinone, 1-amino-4-bromo-2-methyl- (6CI, 7CI, 8CI)
• 1-Amino-2-methyl-4-bromo-9,10-anthraquinone
• 1-Amino-3-bromo-2-methyl-9,10-anthraquinone
• 4-Bromo-2-methyl-1-anthraquinonylamine
• NSC 401160
• 9,10-Anthracenedione, 1-amino-4-bromo-2-methyl-
• 1-Amino-4-bromo-2-methylanthraquinone, 99%
• DTXSID1058848
• Q27281939
• NSC-401160
• 1-Amino-4-bromo-2-methylanthra-9,10-quinone #
• UNII-K495LUA00R
• NS00038129
• AKOS000120858
• 9, 1-amino-4-bromo-2-methyl-
• NSC401160
• SCHEMBL726339
• Z104484146
• 81-50-5
• MFCD00001221
• EINECS 201-355-6
• UPCMLD0ENAT5889036:001
• CS-0239268
• EN300-20868
• K495LUA00R
• Anthraquinone, 1-amino-4-bromo-2-methyl-

• MDL： MFCD00001221
• Inchi： 1S/C15H10BrNO2/c1-7-6-10(16)11-12(13(7)17)15(19)9-5-3-2-4-8(9)14(11)18/h2-6H,17H2,1H3
• InChI Key： VIQMJMDPUIBXQO-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C(C)=CC=2Br)N)C(=O)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 314.98900
• Monoisotopic Mass: 314.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 3.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Color/Form: {"error_code":"52001","error_msg":"TIMEOUT"}
• Melting Point: 245 °C (dec.) (lit.)
• PSA: 60.16000
• LogP: 3.69630
• Solubility: Not determined

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione

Introduction to 1-Amino-4-Bromo-2-Methyl-9,10-Dihydroanthracene-9,10-Dione (CAS No. 81-50-5)

1-Amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione, with the CAS number 81-50-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a substituted anthracene core and functional groups that offer a range of chemical and biological properties. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione is C₁₆H₁₃BrNO₂. The compound features a 9,10-dihydroanthracene core with a bromine atom at the 4-position, a methyl group at the 2-position, and an amino group at the 1-position. These functional groups contribute to its reactivity and potential for forming various derivatives. The presence of the amino group makes it particularly interesting for applications in medicinal chemistry, where it can serve as a building block for more complex molecules.

In terms of physical properties, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione is typically a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 235°C, which is an important consideration for handling and processing. The compound's stability under various conditions has been studied extensively, and it is generally stable under standard laboratory conditions.

The synthesis of 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has been reported using several methods. One common approach involves the bromination of 2-methylanthracene followed by reduction to form the dihydro derivative. The amino group can then be introduced through amination reactions. Another method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the bromine and methyl groups sequentially. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for research purposes.

In recent years, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has been explored for its potential in medicinal chemistry. Studies have shown that compounds with similar structures exhibit anti-inflammatory and anticancer properties. For example, derivatives of this compound have been found to inhibit the activity of specific enzymes involved in cancer cell proliferation. Additionally, its ability to form coordination complexes with metal ions has led to investigations into its use as a photosensitizer in photodynamic therapy (PDT) for cancer treatment.

Beyond medicinal applications, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronics. Research has demonstrated that derivatives of this compound can be used as active materials in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties through chemical modification opens up new possibilities for developing advanced materials with tailored functionalities.

The environmental impact of 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has also been a topic of interest. Studies have focused on understanding its biodegradability and potential toxicity to ensure its safe use in various applications. While preliminary results suggest that it is relatively stable in environmental conditions, ongoing research aims to provide more comprehensive data on its ecological footprint.

In conclusion, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione (CAS No. 81-50-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.